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Compound of Interest

Compound Name: Fenofibrate-d4

Cat. No.: B12391323 Get Quote

Technical Support Center: Fenofibrate-d4
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in addressing

potential isotopic exchange issues with Fenofibrate-d4 when used as an internal standard in

analytical methods.

Frequently Asked Questions (FAQs)
Q1: What is Fenofibrate-d4 and why is it used?

A1: Fenofibrate-d4 is a deuterated form of Fenofibrate, where four hydrogen atoms have been

replaced by deuterium atoms. It is commonly used as an internal standard (IS) in quantitative

bioanalysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The increased

mass of Fenofibrate-d4 allows it to be distinguished from the non-labeled Fenofibrate analyte

by the mass spectrometer, while its similar chemical and physical properties ensure it behaves

comparably during sample preparation and chromatographic separation.

Q2: Where are the deuterium atoms located on the Fenofibrate-d4 molecule?

A2: While the exact position can vary by manufacturer, a common and chemically stable

labeling scheme for Fenofibrate-d4 involves the deuteration of the phenoxy ring. This

placement on an aromatic ring generally provides good stability against isotopic exchange
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under typical analytical conditions. The diagram below illustrates the likely structure of

Fenofibrate-d4 with deuteration on the phenoxy ring.
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Fenofibrate-d4 StructureFenofibrate-d4 (phenoxy-d4)
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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